Cas no 1214342-08-1 (1-Fluoro-3-nitro-2-(trifluoromethyl)benzene)

1-Fluoro-3-nitro-2-(trifluoromethyl)benzene is a fluorinated aromatic compound featuring both nitro and trifluoromethyl substituents, making it a versatile intermediate in organic synthesis. Its electron-withdrawing groups enhance reactivity in nucleophilic aromatic substitution (SNAr) reactions, facilitating the introduction of additional functional groups. The presence of fluorine and trifluoromethyl moieties contributes to improved metabolic stability and lipophilicity, which is advantageous in pharmaceutical and agrochemical applications. This compound is particularly useful in the synthesis of bioactive molecules, including potential drug candidates and advanced materials. High purity grades ensure consistent performance in demanding reactions, while its well-defined structure supports precise modifications in multi-step synthetic routes.

1-Fluoro-3-nitro-2-(trifluoromethyl)benzene structure

1214342-08-1 structure

Product Name:1-Fluoro-3-nitro-2-(trifluoromethyl)benzene

CAS No:1214342-08-1

MF:C₇H₃F₄NO₂

MW:209.09783577919

CID:1059918

PubChem ID:21320348

Update Time:2025-05-28

1-Fluoro-3-nitro-2-(trifluoromethyl)benzene Chemical and Physical Properties

Names and Identifiers

- 1-Fluoro-3-nitro-2-(trifluoromethyl)benzene
- Benzene, 1-fluoro-3-nitro-2-(trifluoromethyl)-
- 2-Fluoro-6-nitrobenzotrifluoride
- IQTQCANMBSHSNU-UHFFFAOYSA-N
- MFCD14697983
- FS-6032
- SY342209
- DB-259557
- A891751
- 1214342-08-1
- CS-0338667
- AKOS025402626
- SCHEMBL9694041
- MDL： MFCD14697983
- Inchi： 1S/C7H3F4NO2/c8-4-2-1-3-5(12(13)14)6(4)7(9,10)11/h1-3H
- InChI Key： IQTQCANMBSHSNU-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(=C1C(F)(F)F)[N+](=O)[O-]

Computed Properties

Exact Mass: 209.00999099g/mol
Monoisotopic Mass: 209.00999099g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 45.8Å²

1-Fluoro-3-nitro-2-(trifluoromethyl)benzene Pricemore >>

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